Benzoic acid, p-((3-pyridylmethylene)amino)-, ethyl ester

• CAS RN: 25927-67-7
• Molecular Formula: C15H14N2O2
• Molecular Weight: 254.28 g/mol
• IUPAC Name: ethyl 4-(pyridin-3-ylmethylideneamino)benzoate
• InChI: InChI=1S/C15H14N2O2/c1-2-19-15(18)13-5-7-14(8-6-13)17-11-12-4-3-9-16-10-12/h3-11H,2H2,1H3
• InChI Key: GNIJCDQVSPKPCR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)N=CC2=CN=CC=C2

Description

Benzoic acid, p-((3-pyridylmethylene)amino)-, ethyl ester is a useful research compound. Its molecular formula is C15H14N2O2 and its molecular weight is 254.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-amino-benzoic acid ethyl ester (33 g, 200 mmol), pyridine-3-carbaldehyde (24.0 g, 220 mmol) and p-toluenesulfonic acid (760 mg, 4 mmol) in toluene (600 mL) was heated to reflux for 12 h. Then the reaction mixture cooled to room temperature. The solvent was removed in vacuo and the residue was washed with ether to afford 4-[(pyridin-3-ylmethylene)-amino]-benzoic acid ethyl ester (51 g, quant.) as a light yellow solid: LC/MS m/e calcd for C15H14N2O2 (M+H)+: 255.29, observed: 255.4.